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Compound of Interest

Compound Name: Mitoquinol-d15

Cat. No.: B15623296

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Mitoquinol-d15, a deuterated
analog of the mitochondria-targeted antioxidant, Mitoquinol. This document outlines
commercially available suppliers, their purity specifications, and detailed experimental protocols
for its application as an internal standard in liquid chromatography-mass spectrometry (LC-
MS/MS) analysis.

Introduction to Mitoquinol-d15

Mitoquinol-d15 is a stable isotope-labeled version of Mitoquinol, where 15 hydrogen atoms
have been replaced with deuterium. This isotopic substitution makes it an ideal internal
standard for the accurate quantification of Mitoquinol in biological matrices.[1][2] Mitoquinol
itself is a derivative of the antioxidant ubiquinol, engineered to accumulate within mitochondria,
making it a valuable tool for studying mitochondrial oxidative stress and related pathologies.
The use of a stable isotope-labeled internal standard like Mitoquinol-d15 is crucial for
correcting for variations in sample preparation and instrument response in analytical methods,
thereby ensuring high accuracy and precision.

Commercial Suppliers and Purity Specifications

Several chemical suppliers offer Mitoquinol-d15 for research purposes. The available products
and their purity specifications are summarized in the table below. It is imperative for
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researchers to consider these specifications when selecting a supplier to ensure the quality

and reliability of their experimental results.

Supplier

Catalog Number

Purity Specification

Additional
Information

Cayman Chemical

34310

>99% deuterated
forms (d1-d15)

Available in 1 mg and
5 mg quantities.[1][3]
[4]

Cambridge Bioscience

CAY34310-1 mg

>99% deuterated
forms (d1-d15)

Distributor for Cayman
Chemical.[3]

>99% deuterated

Distributor for Cayman

Bertin Bioreagent 34310 ]
forms (d1-d15) Chemical.[5]
) >99% deuterated Distributor for Cayman
Biomol.com 34310 )
forms (d1-d15) Chemical.[4]
o >98% (or refer to the Available in 1 mg and
MedKoo Biosciences 465219 - ) -
Certificate of Analysis) 5 mg quantities.[6]
Not explicitly stated,; Intended for research
Clinivex RCLS141858 sold as an isotopic and development

analog.

purposes.[2]

Conceptual Experimental Workflow

The following diagram illustrates a typical workflow for the utilization of Mitoquinol-d15 as an

internal standard in a quantitative bioanalytical study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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